Cas no 519059-10-0 (Benzeneacetonitrile, 5-amino-2-fluoro- (9CI))
Benzeneacetonitrile, 5-amino-2-fluoro- (9CI) is a fluorinated aromatic nitrile compound with the molecular formula C8H7FN2. This specialty chemical features both an amino (–NH2) and a fluoro (–F) substituent on the benzene ring, along with a cyano (–CN) functional group attached to the methylene bridge. The presence of these reactive moieties makes it a versatile intermediate for pharmaceutical and agrochemical synthesis. The electron-withdrawing fluoro group enhances the compound's stability and influences its reactivity in electrophilic substitution reactions. Its amino group allows for further derivatization, such as diazotization or condensation reactions. The nitrile functionality offers potential for conversion to carboxylic acids, amides, or heterocyclic systems. This compound is particularly valuable in medicinal chemistry for constructing fluorinated bioactive molecules, where the fluorine atom can improve metabolic stability and bioavailability. Its high purity and well-defined structure ensure reproducibility in research and industrial applications.

519059-10-0 structure
Product name:Benzeneacetonitrile, 5-amino-2-fluoro- (9CI)
Benzeneacetonitrile, 5-amino-2-fluoro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, 5-amino-2-fluoro- (9CI)
- (5-Amino-2-fluorophenyl)acetonitrile
- (5-Amino-2-fluoro-phenyl)-acetonitrile
- 519059-10-0
- DB-273974
- SB37475
- BENZENEACETONITRILE, 5-AMINO-2-FLUORO-
- AKOS027409009
- MFCD03094343
- 2-(5-amino-2-fluorophenyl)acetonitrile
- 5-Amino-2-fluorophenylacetonitrile
- CS-0453242
- SCHEMBL21408346
-
- MDL: MFCD03094343
- Inchi: InChI=1S/C8H7FN2/c9-8-2-1-7(11)5-6(8)3-4-10/h1-2,5H,3,11H2
- InChI Key: CIECFZFULXKRTJ-UHFFFAOYSA-N
- SMILES: C1=CC(=C(C=C1N)CC#N)F
Computed Properties
- Exact Mass: 150.05932639g/mol
- Monoisotopic Mass: 150.05932639g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8Ų
- XLogP3: 1
Benzeneacetonitrile, 5-amino-2-fluoro- (9CI) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1004865-1g |
(5-Amino-2-fluoro-phenyl)-acetonitrile |
519059-10-0 | 95% | 1g |
$1115 | 2024-07-28 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0109-50mg |
(5-Amino-2-fluoro-phenyl)-acetonitrile |
519059-10-0 | 96% | 50mg |
¥2605.69 | 2025-01-21 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0109-500mg |
(5-Amino-2-fluoro-phenyl)-acetonitrile |
519059-10-0 | 96% | 500mg |
3383.69CNY | 2021-05-08 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0109-1g |
(5-Amino-2-fluoro-phenyl)-acetonitrile |
519059-10-0 | 96% | 1g |
¥8726.45 | 2025-01-21 | |
eNovation Chemicals LLC | Y1004865-100mg |
(5-Amino-2-fluoro-phenyl)-acetonitrile |
519059-10-0 | 95% | 100mg |
$285 | 2025-02-20 | |
eNovation Chemicals LLC | Y1004865-5g |
(5-Amino-2-fluoro-phenyl)-acetonitrile |
519059-10-0 | 95% | 5g |
$4475 | 2025-02-20 | |
eNovation Chemicals LLC | Y1004865-250mg |
(5-Amino-2-fluoro-phenyl)-acetonitrile |
519059-10-0 | 95% | 250mg |
$455 | 2025-02-20 | |
eNovation Chemicals LLC | Y1004865-100mg |
(5-Amino-2-fluoro-phenyl)-acetonitrile |
519059-10-0 | 95% | 100mg |
$285 | 2025-02-27 | |
eNovation Chemicals LLC | Y1004865-1g |
(5-Amino-2-fluoro-phenyl)-acetonitrile |
519059-10-0 | 95% | 1g |
$1115 | 2025-02-27 | |
eNovation Chemicals LLC | Y1004865-50mg |
(5-Amino-2-fluoro-phenyl)-acetonitrile |
519059-10-0 | 95% | 50mg |
$215 | 2025-02-20 |
Benzeneacetonitrile, 5-amino-2-fluoro- (9CI) Related Literature
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Jack M. Harrowfield J. Mater. Chem. C, 2021,9, 7607-7614
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Fangyuan Lu,Renxiong Li,Nengjie Huo,Juehan Yang,Chao Fan,Xiaozhou Wang,Shengxue Yang,Jingbo Li RSC Adv., 2014,4, 5666-5670
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Valeria Bugatti,Bluma Guenther Soares Green Chem., 2014,16, 3758-3762
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Michael J. Hertaeg,Heather McLiesh,Julia Walker,Gil Garnier Analyst, 2021,146, 6970-6980
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Qasim Mahmood,Woo Sik Kim,Ho Seok Park Nanoscale, 2012,4, 7855-7860
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:519059-10-0)Benzeneacetonitrile, 5-amino-2-fluoro- (9CI)

Purity:99%/99%/99%/99%/99%/99%
Quantity:1g/5g/500mg/250mg/100mg/50mg
Price ($):1094.0/4381.0/655.0/436.0/273.0/192.0